Cas no 608-98-0 (2,4-Dihydroxy-1,3,5-trimethylbenzene)

• Product Name: 2,4-Dihydroxy-1,3,5-trimethylbenzene
• CAS No: 608-98-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 520057
• Update Time: 2025-06-11

2,4-Dihydroxy-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,2,4,6-trimethyl-
• 2,4,6-trimethylbenzene-1,3-diol
• 2,4-DIHYDROXY-1,3,5-TRIMETHYLBENZENE
• 1,3-Benzenediol,2,4,6-trimethyl
• 2,4,6-trimethyl-1,3-benzenediol
• 2,4,6-trimethyl-resorcinol
• 2.4-Dihydroxy-1.3.5-trimethyl-benzol
• 2.4-Dihydroxy-mesitylen
• 2,4-Dihydroxy-1,3,5-trimethylbenzene

• Inchi： 1S/C9H12O2/c1-5-4-6(2)9(11)7(3)8(5)10/h4,10-11H,1-3H3
• InChI Key： WSKJIXLOKYWORS-UHFFFAOYSA-N
• SMILES： CC1C(O)=C(C)C(O)=C(C)C=1

Computed Properties

• Exact Mass: 152.08400

Experimental Properties

• Density: 1.0505 (rough estimate)
• Melting Point: 150.8°C
• Boiling Point: 274.5°C (estimate)
• Refractive Index: 1.4024 (estimate)
• PSA: 40.46000
• LogP: 2.02300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 2,4-Dihydroxy-1,3,5-trimethylbenzene

Introduction to 2,4-Dihydroxy-1,3,5-trimethylbenzene (CAS No. 608-98-0)

2,4-Dihydroxy-1,3,5-trimethylbenzene, also known by its CAS number 608-98-0, is a multifunctional organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes two hydroxyl groups and three methyl groups attached to a benzene ring. This configuration imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2,4-Dihydroxy-1,3,5-trimethylbenzene is C₉H₁₂O₂, and its molecular weight is approximately 152.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its melting point ranges from 77 to 79°C, and it has a boiling point of around 265°C at atmospheric pressure.

In the pharmaceutical industry, 2,4-Dihydroxy-1,3,5-trimethylbenzene has gained attention due to its potential as a precursor for the synthesis of bioactive compounds. Recent studies have explored its role in the development of new drugs targeting various diseases. For instance, researchers at the University of California have investigated the use of this compound in the synthesis of novel anti-inflammatory agents. The hydroxyl groups in the molecule can be functionalized to introduce additional pharmacophores, enhancing the therapeutic potential of the final product.

Beyond pharmaceuticals, 2,4-Dihydroxy-1,3,5-trimethylbenzene has found applications in materials science. Its unique structure makes it an excellent candidate for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science highlighted the use of this compound as a monomer in the preparation of polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in aerospace and automotive industries due to their superior performance under extreme conditions.

The chemical synthesis of 2,4-Dihydroxy-1,3,5-trimethylbenzene involves several well-established methods. One common approach is the alkylation of phenol followed by selective hydroxylation and methylation steps. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

Safety considerations are crucial when handling 2,4-Dihydroxy-1,3,5-trimethylbenzene. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound. Additionally, storage should be in a cool, dry place away from incompatible substances.

In conclusion, 2,4-Dihydroxy-1,3,5-trimethylbenzene (CAS No. 608-98-0) is a versatile organic compound with a wide range of applications in pharmaceuticals and materials science. Its unique molecular structure provides a foundation for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, making it an important molecule in modern chemical research and industrial applications.